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Compound of Interest

Compound Name: 2,3-Dioxopropanoic acid

Cat. No.: B14150414

For researchers and professionals in drug development, the proper management and disposal
of chemical waste are paramount to ensuring laboratory safety and environmental compliance.
This guide provides a comprehensive, step-by-step procedure for the safe disposal of 2,3-
dioxopropanoic acid.

Disclaimer: A specific Safety Data Sheet (SDS) for 2,3-dioxopropanoic acid (CAS No. 815-
53-2) was not readily available in the public domain at the time of this writing. The following
guidance is therefore based on established safety protocols for handling corrosive organic
acids and safety data for structurally similar compounds, such as pyruvic acid (2-oxopropanoic
acid). It is imperative to consult your institution's Environmental Health and Safety (EHS)

department for specific disposal regulations.

Immediate Safety and Hazard Assessment

While specific hazard data for 2,3-dioxopropanoic acid is limited, it should be handled with
caution, assuming it may possess hazards similar to other small organic acids. Based on data
for analogous compounds, it should be considered corrosive and capable of causing severe
skin burns and eye damage.

Key Physical and Chemical Properties
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Property Value
CAS Number 815-53-2[1]
Molecular Formula C3H204[1]

Molecular Weight

102.05 g/mol [1]

Physical State

Data not available

Boiling Point Data not available
Melting Point Data not available
Flash Point Data not available
Solubility Likely soluble in water

Disposal Workflow

The proper disposal of 2,3-dioxopropanoic acid waste involves a systematic approach to
ensure safety and regulatory compliance. The following diagram illustrates the decision-making
process for its disposal.
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Caption: Logical workflow for the proper disposal of 2,3-Dioxopropanoic acid.

Detailed Experimental Protocol for Neutralization
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For small quantities of aqueous solutions of 2,3-dioxopropanoic acid, neutralization is a
common and effective disposal method. This procedure should be performed in a chemical
fume hood.

Materials:

e Aqueous waste of 2,3-dioxopropanoic acid

e Sodium bicarbonate (NaHCO3) or sodium carbonate (Na2CO3s) solution (5-10%)
e pH indicator strips or a calibrated pH meter

 Stir bar and stir plate

e Appropriate waste container

o Personal Protective Equipment (PPE): chemical-resistant gloves (e.g., nitrile), safety
goggles, and a lab coat.

Procedure:

o Preparation: Place the container with the acidic waste solution in a larger secondary
container (e.g., a plastic tub) to contain any potential spills. Add a stir bar to the waste
solution and place it on a stir plate.

o Neutralization: Slowly add the sodium bicarbonate or sodium carbonate solution to the
stirring acidic waste. Be cautious as this will generate carbon dioxide gas, which can cause
foaming and splashing. Add the base in small increments to control the reaction.

e pH Monitoring: Periodically check the pH of the solution using pH indicator strips or a pH
meter. Continue adding the basic solution until the pH is between 6.0 and 8.0.

o Final Disposal: Once the solution is neutralized, it can typically be poured down the drain
with a copious amount of running water (at least a 20-fold excess of water). However,
confirm with your institution's EHS guidelines before any drain disposal.

o Record Keeping: Document the neutralization and disposal process in your laboratory
notebook.
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Handling Spills

In the event of a spill, the immediate priority is to ensure the safety of all personnel.

o Small Spills: For a small spill, ensure proper ventilation and wear appropriate PPE. Cover
the spill with an inert absorbent material such as vermiculite, sand, or a commercial acid spill
kit. Once the acid is absorbed, carefully scoop the material into a designated and labeled
hazardous waste container. Clean the spill area with a neutralizing agent (like a sodium
bicarbonate solution) and then with water.

e Large Spills: For a large spill, evacuate the immediate area and alert your laboratory
supervisor and institutional EHS. Prevent the spill from entering drains. If it is safe to do so,
and you are trained, contain the spill with absorbent materials. Await the arrival of trained
emergency response personnel for cleanup.

Waste Collection and Storage

If neutralization and drain disposal are not viable options, or for solid waste and larger
quantities, 2,3-dioxopropanoic acid must be disposed of as hazardous chemical waste.

o Container: Use a compatible, leak-proof container with a secure lid. The original container
can often be used.

o Labeling: Clearly label the container with "Hazardous Waste," the full chemical name "2,3-
Dioxopropanoic acid,” and the approximate concentration and quantity.

o Storage: Store the waste container in a designated satellite accumulation area, segregated
from incompatible materials such as bases and oxidizing agents.

By adhering to these procedures, researchers can ensure the safe and responsible disposal of
2,3-dioxopropanoic acid, fostering a secure laboratory environment and protecting the
broader ecosystem. Always prioritize safety and consult your institution's specific guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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